![molecular formula C10H18N2O6 B152195 6-Amino-2-[bis(carboxymethyl)amino]hexanoic acid CAS No. 129179-17-5](/img/structure/B152195.png)
6-Amino-2-[bis(carboxymethyl)amino]hexanoic acid
Overview
Description
6-Amino-2-[bis(carboxymethyl)amino]hexanoic acid, commonly known as EDTA (ethylenediaminetetraacetic acid), is a chelating agent that is widely used in scientific research. EDTA is a synthetic compound that is able to bind to metal ions, such as calcium, magnesium, and iron, and remove them from solution. EDTA has a wide range of applications in scientific research, including in biochemistry, molecular biology, and analytical chemistry.
Scientific Research Applications
1. Structural Applications in Molecular Synthesis
6-Amino-2-[bis(carboxymethyl)amino]hexanoic acid is recognized for its hydrophobic and flexible structure, making it an important element in chemical synthesis, especially in the creation of modified peptides. Its application extends to the synthetic fibers industry, notably in the production of polyamide synthetic fibers like nylon. Furthermore, it's utilized as a linker in various biologically active structures, highlighting its versatility in molecular structure design (Markowska, Markowski, & Jarocka-Karpowicz, 2021).
2. Biomedical and Biochemical Applications
The compound's biomedical applications include its usage in the synthesis of 2-azaspiro[3.3]heptane-derived amino acids. These amino acids, being part of the sterically constrained amino acids family, are significant for advancements in chemistry, biochemistry, and drug design, underscoring the compound's potential in creating molecular structures with specific spatial configurations (Radchenko, Grygorenko, & Komarov, 2010).
3. Material Science and Polymer Chemistry
In material science, polymers carrying two ter-amino groups and one carboxyl group per repeating unit have been synthesized using this compound. These poly(amido-amine)s (PAAs) exhibit significant variations in the basicity of the amino groups, which correlates with their physicochemical properties and biological behavior, such as cytotoxicity and pH-dependent haemolysis. This indicates the compound's role in tuning the properties of synthetic polymers for specific applications (Ferruti et al., 2000).
4. Nanotechnology and Surface Modification
The compound is utilized in modifying the surface properties of materials, as shown in studies involving carboxylic acid-functionalized single-wall carbon nanotubes (SWNTs). Here, the compound's side chain length significantly influences the solubility of these SWNTs in water over a wide pH range, demonstrating its potential in tailoring nanomaterials for diverse applications (Zeng, Zhang, & Barron, 2005).
Properties
IUPAC Name |
6-amino-2-[bis(carboxymethyl)amino]hexanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O6/c11-4-2-1-3-7(10(17)18)12(5-8(13)14)6-9(15)16/h7H,1-6,11H2,(H,13,14)(H,15,16)(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYFQYGMJENQVQT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCN)CC(C(=O)O)N(CC(=O)O)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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